Cas no 2094590-38-0 (ethyl 5-(ethylamino)-1,3,4-oxadiazole-2-carboxylate)

• Product Name: ethyl 5-(ethylamino)-1,3,4-oxadiazole-2-carboxylate
• CAS No: 2094590-38-0
• MF: C₇H₁₁N₃O₃
• MW: 185.180541276932
• CID: 4637401
• Update Time: 2025-05-19

ethyl 5-(ethylamino)-1,3,4-oxadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2-carboxylic acid, 5-(ethylamino)-, ethyl ester
• ethyl 5-(ethylamino)-1,3,4-oxadiazole-2-carboxylate

• Inchi： 1S/C7H11N3O3/c1-3-8-7-10-9-5(13-7)6(11)12-4-2/h3-4H2,1-2H3,(H,8,10)
• InChI Key： OBLNFFVMIDRGMR-UHFFFAOYSA-N
• SMILES： O1C(NCC)=NN=C1C(OCC)=O

Additional information on ethyl 5-(ethylamino)-1,3,4-oxadiazole-2-carboxylate

Recent Advances in the Study of Ethyl 5-(ethylamino)-1,3,4-oxadiazole-2-carboxylate (CAS: 2094590-38-0)

The compound ethyl 5-(ethylamino)-1,3,4-oxadiazole-2-carboxylate (CAS: 2094590-38-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of ethyl 5-(ethylamino)-1,3,4-oxadiazole-2-carboxylate as a versatile scaffold in drug discovery. Its 1,3,4-oxadiazole core is known for its ability to mimic peptide bonds, making it a valuable building block for the development of enzyme inhibitors and receptor modulators. Researchers have successfully synthesized derivatives of this compound and evaluated their efficacy against various biological targets, including kinases and proteases.

One of the most promising applications of ethyl 5-(ethylamino)-1,3,4-oxadiazole-2-carboxylate is in the field of antimicrobial research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve inhibition of bacterial cell wall synthesis, suggesting potential for development as a novel class of antibiotics.

In oncology research, ethyl 5-(ethylamino)-1,3,4-oxadiazole-2-carboxylate has shown promise as a scaffold for developing targeted cancer therapies. Recent in vitro studies have identified specific derivatives that selectively inhibit key signaling pathways in cancer cells, particularly those involving PI3K/AKT/mTOR. These findings were further supported by in vivo models showing reduced tumor growth with minimal toxicity to normal cells.

The compound's pharmacokinetic properties have also been investigated in recent preclinical studies. Researchers have noted its favorable metabolic stability and oral bioavailability, which are crucial factors for drug development. Modifications to the ethylamino and carboxylate groups have been explored to optimize these properties while maintaining biological activity.

Looking forward, ethyl 5-(ethylamino)-1,3,4-oxadiazole-2-carboxylate presents several opportunities for further research. Current investigations are focusing on structure-activity relationship studies to identify the most pharmacologically active derivatives, as well as exploring its potential in combination therapies. The compound's versatility suggests it may find applications beyond its current focus areas, possibly in neurological or inflammatory disorders.

In conclusion, ethyl 5-(ethylamino)-1,3,4-oxadiazole-2-carboxylate (CAS: 2094590-38-0) represents an exciting area of research in medicinal chemistry. Its demonstrated biological activities across multiple therapeutic areas, combined with its favorable drug-like properties, position it as a promising candidate for future drug development efforts. Continued research into this compound and its derivatives is likely to yield important insights for the chemical biology and pharmaceutical industries.